Cas no 895653-54-0 (2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide)

• Product Name: 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide
• CAS No: 895653-54-0
• MF: C₂₉H₂₈N₂O₄
• MW: 468.543627738953
• CID: 5811409
• PubChem ID: 18560097
• Update Time: 2025-06-03

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 1(4H)-Quinolineacetamide, 3-benzoyl-6-ethoxy-N-[4-(1-methylethyl)phenyl]-4-oxo-
• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1-yl)-N-(4-propan-2-ylphenyl)acetamide
• 895653-54-0
• 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-[4-(propan-2-yl)phenyl]acetamide
• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1(4H)-yl)-N-(4-isopropylphenyl)acetamide
• F1609-0069
• AKOS001820083
• 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide

• Inchi： 1S/C29H28N2O4/c1-4-35-23-14-15-26-24(16-23)29(34)25(28(33)21-8-6-5-7-9-21)17-31(26)18-27(32)30-22-12-10-20(11-13-22)19(2)3/h5-17,19H,4,18H2,1-3H3,(H,30,32)
• InChI Key： QAEQYABXOKGJKY-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C(C)C)C=C2)=O)C2=C(C=C(OCC)C=C2)C(=O)C(C(=O)C2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 468.20490738g/mol
• Monoisotopic Mass: 468.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 675.6±55.0 °C(Predicted)
• pka: 13.68±0.70(Predicted)

Additional information on 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide

Recent Advances in the Study of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide (CAS: 895653-54-0)

The compound 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide (CAS: 895653-54-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its quinolinone core and substituted phenylacetamide moiety, exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. In vitro studies have demonstrated that 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide effectively inhibits the activity of certain kinases, such as p38 MAPK and JNK, which are critical mediators of inflammatory responses. This inhibition leads to a marked reduction in the production of pro-inflammatory cytokines, suggesting potential therapeutic applications for conditions like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has shown significant promise as an anticancer agent. Recent preclinical studies have revealed its ability to induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-dependent apoptotic pathways. Notably, the compound exhibits selective cytotoxicity towards cancer cells while sparing normal cells, a feature that enhances its potential as a targeted therapy.

The synthesis of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide has also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, with improved yields and purity. Researchers have explored various catalytic systems and reaction conditions to optimize the key steps in the synthesis, such as the formation of the quinolinone ring and the subsequent amide coupling. These developments are crucial for facilitating further pharmacological and clinical studies.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Additionally, comprehensive toxicological evaluations are required to ensure its safety profile before progressing to clinical trials. Collaborative efforts between academic researchers and pharmaceutical companies will be essential to overcome these hurdles and translate the preclinical success into clinical applications.

In conclusion, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-4-(propan-2-yl)phenylacetamide (CAS: 895653-54-0) represents a promising candidate for the treatment of inflammatory diseases and cancer. Recent studies have shed light on its mechanisms of action, synthetic routes, and therapeutic potential, paving the way for future investigations. Continued research in this area holds the promise of delivering novel and effective treatments for patients in need.